Cas no 2171949-88-3 (ethyl 3-(1-hydroxycyclopentyl)piperidine-3-carboxylate)

• Product Name: ethyl 3-(1-hydroxycyclopentyl)piperidine-3-carboxylate
• CAS No: 2171949-88-3
• MF: C₁₃H₂₃NO₃
• MW: 241.326624155045
• CID: 6082506
• PubChem ID: 165788433
• Update Time: 2025-05-21

ethyl 3-(1-hydroxycyclopentyl)piperidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-(1-hydroxycyclopentyl)piperidine-3-carboxylate
• EN300-1630305
• 2171949-88-3

• Inchi： 1S/C13H23NO3/c1-2-17-11(15)12(6-5-9-14-10-12)13(16)7-3-4-8-13/h14,16H,2-10H2,1H3
• InChI Key： CKSDMYCRQRQAKT-UHFFFAOYSA-N
• SMILES： OC1(CCCC1)C1(C(=O)OCC)CNCCC1

Computed Properties

• Exact Mass: 241.16779360g/mol
• Monoisotopic Mass: 241.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 58.6Ų

Additional information on ethyl 3-(1-hydroxycyclopentyl)piperidine-3-carboxylate

Ethyl 3-(1-Hydroxycyclopentyl)Piperidine-3-Carboxylate: A Comprehensive Overview

Ethyl 3-(1-hydroxycyclopentyl)piperidine-3-carboxylate, with CAS No. 2171949-88-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a piperidine ring with a hydroxycyclopentyl group and an ethyl ester moiety. The piperidine ring, a six-membered amine-containing structure, forms the core of this molecule, while the hydroxycyclopentyl group introduces hydroxyl functionality and adds complexity to its stereochemistry. The ethyl ester group further enhances the compound's solubility and bioavailability, making it a promising candidate for various applications.

Recent studies have highlighted the potential of ethyl 3-(1-hydroxycyclopentyl)piperidine-3-carboxylate in drug discovery. Researchers have explored its role as a modulator of ion channels, particularly in the context of neurological disorders. The compound's ability to interact with voltage-gated sodium channels has been extensively investigated, suggesting its potential as a therapeutic agent for conditions such as epilepsy and chronic pain. Furthermore, its stereochemical properties have been analyzed to understand how different configurations influence its pharmacokinetics and efficacy.

The synthesis of ethyl 3-(1-hydroxycyclopentyl)piperidine-3-carboxylate involves a multi-step process that combines principles of organic synthesis and stereochemistry. Key steps include the formation of the piperidine ring through intramolecular cyclization, followed by the introduction of the hydroxycyclopentyl group via nucleophilic substitution or coupling reactions. The final step involves esterification to introduce the ethyl group, ensuring optimal solubility for biological testing.

One of the most intriguing aspects of this compound is its bioavailability and pharmacokinetic profile. Studies have shown that ethyl 3-(1-hydroxycyclopentyl)piperidine-3-carboxylate exhibits favorable absorption characteristics in preclinical models, with moderate clearance rates that suggest potential for once-daily dosing regimens. Its metabolic stability has also been evaluated, revealing that it undergoes minimal phase I metabolism, which reduces the risk of toxic metabolites.

In terms of applications, ethyl 3-(1-hydroxycyclopentyl)piperidine-3-carboxylate has shown promise in both academic research and industrial settings. Its use as a tool compound in ion channel research has provided valuable insights into the mechanisms underlying various neurological conditions. Additionally, its structural versatility makes it an attractive lead compound for medicinal chemists seeking to develop novel therapeutics with improved efficacy and safety profiles.

Looking ahead, ongoing research aims to further elucidate the mechanism of action of ethyl 3-(1-hydroxycyclopentyl)piperidine-3-carboxylate at the molecular level. Advanced techniques such as X-ray crystallography and cryo-electron microscopy are being employed to determine its binding mode at target ion channels. These studies are expected to provide critical insights into how subtle structural modifications can enhance selectivity and reduce off-target effects.

In conclusion, ethyl 3-(1-hydroxycyclopentyl)piperidine-3-carboxylate represents a compelling example of how structural complexity can be harnessed to create compounds with unique pharmacological properties. As research continues to uncover its potential applications, this compound is poised to play a significant role in advancing our understanding of ion channel biology and therapeutic development.